Cas no 1880292-61-4 (3,6-dimethyl-2-sulfamoylbenzoic acid)

• Product Name: 3,6-dimethyl-2-sulfamoylbenzoic acid
• CAS No: 1880292-61-4
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 5246485
• Update Time: 2025-10-30

3,6-dimethyl-2-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(aminosulfonyl)-3,6-dimethyl-
• 3,6-dimethyl-2-sulfamoylbenzoic acid

• Inchi： 1S/C9H11NO4S/c1-5-3-4-6(2)8(15(10,13)14)7(5)9(11)12/h3-4H,1-2H3,(H,11,12)(H2,10,13,14)
• InChI Key： YZRYTWOTOAUDCQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C)C=CC(C)=C1S(N)(=O)=O

Additional information on 3,6-dimethyl-2-sulfamoylbenzoic acid

Introduction to 3,6-dimethyl-2-sulfamoylbenzoic acid (CAS No. 1880292-61-4)

3,6-dimethyl-2-sulfamoylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1880292-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of 3,6-dimethyl-2-sulfamoylbenzoic acid, including its sulfamoyl group and methyl substituents, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and functionalization.

The sulfonamide moiety in 3,6-dimethyl-2-sulfamoylbenzoic acid is a key pharmacophore that interacts with various biological targets, including enzymes and receptors. This interaction is often modulated by the presence of methyl groups at the 3rd and 6th positions of the benzene ring, which can influence the compound's solubility, metabolic stability, and binding affinity. Such structural modifications are critical in drug design, as they can significantly alter the pharmacokinetic and pharmacodynamic profiles of a molecule.

In recent years, there has been a growing interest in sulfonamide derivatives as potential therapeutic agents due to their broad spectrum of biological activities. Studies have demonstrated that sulfonamides can exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The unique structural features of 3,6-dimethyl-2-sulfamoylbenzoic acid make it an attractive candidate for further investigation in these areas.

One of the most compelling aspects of 3,6-dimethyl-2-sulfamoylbenzoic acid is its potential as a lead compound for drug discovery. Researchers have leveraged its scaffold to develop novel derivatives with enhanced biological activity and improved pharmacological properties. For instance, modifications at the sulfamoyl group or the methyl-substituted positions have been explored to optimize binding interactions with target proteins. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The synthesis of 3,6-dimethyl-2-sulfamoylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the desired molecular framework efficiently. The development of scalable synthetic routes is essential for the commercial production of this compound and its derivatives.

From a medicinal chemistry perspective, 3,6-dimethyl-2-sulfamoylbenzoic acid serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the benzene ring or the sulfamoyl group, researchers can gain insights into how different structural features influence biological activity. This information is crucial for designing molecules with optimized therapeutic profiles.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3,6-dimethyl-2-sulfamoylbenzoic acid. Molecular modeling techniques allow researchers to predict binding affinities and identify potential lead compounds before conducting expensive experimental trials. These computational approaches complement traditional synthetic methods and provide a more efficient pathway to drug development.

The pharmacological profile of 3,6-dimethyl-2-sulfamoylbenzoic acid has been extensively studied in vitro and in vivo. Initial findings suggest that this compound exhibits potent inhibitory activity against certain enzymes implicated in inflammation and cancer progression. Additionally, its ability to modulate receptor signaling pathways makes it a promising candidate for treating neurological disorders. These preclinical results warrant further investigation into its therapeutic potential.

In conclusion,3,6-dimethyl-2-sulfamoylbenzoic acid (CAS No. 1880292-61-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a compelling candidate for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound,3,6-dimethyl-2-sulfamoylbenzoic acid is poised to play an important role in addressing unmet medical needs across multiple disease areas.